Cas no 77331-73-8 (3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one)

• Product Name: 3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
• CAS No: 77331-73-8
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• CID: 1784779
• PubChem ID: 5488650
• Update Time: 2025-04-21

3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
• Wairol
• AC1NUQRA
• 3-Hydroxy-7,9-dimethoxycoumestan
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-7,9-dimethoxy-
• 7-Hydroxy-10,12-dimethoxycoumestan
• LMPK12090031
• Wairol; AC1NUQRA; 3-Hydroxy-7,9-dimethoxycoumestan; 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-7,9-dimethoxy-; 7-Hydroxy-10,12-dimethoxycoumestan; LMPK12090031;
• CHEBI:174247
• 3-hydroxy-7,9-dimethoxy-[1]benzouro[3,2-c]chromen-6-one
• 77331-73-8
• DTXSID40228069

• Inchi： 1S/C17H12O6/c1-20-9-6-12(21-2)14-13(7-9)22-16-10-4-3-8(18)5-11(10)23-17(19)15(14)16/h3-7,18H,1-2H3
• InChI Key： GYNHMEBOILXPQT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C2C(=O)OC3C=C(C=CC=3C1=2)O)OC)OC

Computed Properties

• Exact Mass: 312.06336
• Monoisotopic Mass: 312.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans